Cas no 42508-80-5 (1-(4-Methylpyridin-2-yl)propan-2-one)

1-(4-Methylpyridin-2-yl)propan-2-one structure
42508-80-5 structure
Product Name:1-(4-Methylpyridin-2-yl)propan-2-one
CAS No:42508-80-5
MF:C9H11NO
MW:149.189742326736
MDL:MFCD08572171
CID:1072455
PubChem ID:14472969
Update Time:2025-04-20

1-(4-Methylpyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylpyridin-2-yl)propan-2-one
    • 1-(4-Methylpyridin-2-yl)acetone
    • EN300-231726
    • AKOS003237357
    • 2-propanone, 1-(4-methyl-2-pyridinyl)-
    • CS-0205306
    • SCHEMBL7237596
    • MFCD08572171
    • AT40066
    • SB53880
    • 1-(4-Methyl-2-pyridinyl)acetone
    • ALBB-011862
    • 42508-80-5
    • DTXSID40560719
    • STK352566
    • LS-03715
    • MDL： MFCD08572171
    • Inchi： 1S/C9H11NO/c1-7-3-4-10-9(5-7)6-8(2)11/h3-5H,6H2,1-2H3
    • InChI Key： NISIAOZUKDDYST-UHFFFAOYSA-N
    • SMILES： O=C(C)CC1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 1.52150

1-(4-Methylpyridin-2-yl)propan-2-one Security Information

  • HazardClass：IRRITANT

1-(4-Methylpyridin-2-yl)propan-2-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methylpyridin-2-yl)propan-2-one Pricemore >>

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